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Introduction
Gadoquatrane (BAY 1747846) is a next-generation, macrocyclic, gadolinium-based contrast

agent (GBCA) designed for enhanced magnetic resonance imaging (MRI).[1][2] Its unique

tetrameric structure contributes to high stability and significantly higher relaxivity compared to

conventional GBCAs.[1][2][3] This property allows for a substantial reduction in the required

gadolinium dose, minimizing patient exposure without compromising diagnostic image quality.

These application notes provide an overview of Gadoquatrane and detailed protocols for its

use in preclinical and clinical research settings. The recommended imaging parameters are

intended as a starting point and should be optimized for specific applications and imaging

hardware.

Mechanism of Action
Gadoquatrane is a T1-shortening contrast agent. When introduced into the body, the

gadolinium ions in Gadoquatrane interact with surrounding water protons. This interaction

accelerates the longitudinal relaxation time (T1) of these protons, leading to a stronger signal

on T1-weighted MR images. The result is an enhanced contrast between tissues with different
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perfusion and vascularity, improving the visualization of anatomical structures and pathological

processes.

The key innovation of Gadoquatrane lies in its high relaxivity, which is more than double that of

established GBCAs. This heightened efficiency in T1 shortening is the basis for its use at a

lower clinical dose.

Key Properties of Gadoquatrane
A summary of the essential properties of Gadoquatrane is presented in the table below.

Property Value Reference

Structure Tetrameric, Macrocyclic

Mechanism of Action T1 Relaxation Enhancement

r1-Relaxivity (in human

plasma, 1.41 T, 37°C)
11.8 mM⁻¹s⁻¹ per Gd

r1-Relaxivity (in human

plasma, 3.0 T, 37°C)
10.5 mM⁻¹s⁻¹ per Gd

Recommended Dose 0.04 mmol Gd/kg body weight

Administration Route Intravenous (IV) injection

Distribution Extracellular

Elimination Renal

Recommended Imaging Protocols
Due to its high relaxivity, standard T1-weighted sequences can be adapted for use with

Gadoquatrane. The following tables provide recommended starting parameters for common

applications. These should be considered as guidelines and may require optimization based on

the scanner (e.g., 1.5T or 3.0T), coil, and specific research question.

Central Nervous System (CNS) Imaging
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Application: Detection and characterization of brain and spinal cord pathologies, such as

tumors and inflammatory conditions.

Parameter 1.5T 3.0T

Sequence Type

T1-weighted Spin Echo (SE) or

Gradient Echo (GRE) (e.g.,

MPRAGE, LAVA, VIBE)

T1-weighted Spin Echo (SE) or

Gradient Echo (GRE) (e.g.,

MPRAGE, LAVA, VIBE)

Repetition Time (TR)
400 - 600 ms (SE); Variable

(GRE)

500 - 750 ms (SE); Variable

(GRE)

Echo Time (TE) Minimum Minimum

Flip Angle 90° (SE); 8° - 12° (GRE) 90° (SE); 8° - 12° (GRE)

Inversion Time (TI)
800 - 950 ms (for inversion

recovery sequences)

900 - 1100 ms (for inversion

recovery sequences)

Matrix Size 256 x 256 or higher 320 x 320 or higher

Field of View (FOV) 22 - 24 cm 22 - 24 cm

Slice Thickness 1 - 5 mm 1 - 3 mm

Body Imaging (Abdomen, Pelvis, Thorax)
Application: Assessment of organs, soft tissues, and vascular structures.
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Parameter 1.5T 3.0T

Sequence Type

T1-weighted Gradient Echo

(GRE) with fat suppression

(e.g., LAVA, VIBE, THRIVE)

T1-weighted Gradient Echo

(GRE) with fat suppression

(e.g., LAVA, VIBE, THRIVE)

Repetition Time (TR) < 10 ms < 8 ms

Echo Time (TE) < 4 ms < 3 ms

Flip Angle 10° - 15° 10° - 15°

Matrix Size 192 x 256 or higher 256 x 320 or higher

Field of View (FOV) 32 - 40 cm 32 - 40 cm

Slice Thickness 3 - 6 mm 2 - 5 mm

Magnetic Resonance Angiography (MRA)
Application: Visualization of blood vessels.

Parameter 1.5T 3.0T

Sequence Type
3D T1-weighted Gradient Echo

(GRE) (e.g., TRICKS, TWIST)

3D T1-weighted Gradient Echo

(GRE) (e.g., TRICKS, TWIST)

Repetition Time (TR) < 5 ms < 4 ms

Echo Time (TE) Minimum Minimum

Flip Angle 20° - 40° 20° - 30°

Matrix Size 256 x 256 or higher 320 x 320 or higher

Field of View (FOV) Dependent on anatomy Dependent on anatomy

Voxel Size Isotropic, 1 - 1.5 mm Isotropic, < 1.2 mm

Experimental Workflow
The following diagram outlines a typical experimental workflow for a Gadoquatrane-enhanced

MRI study.
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Contrast Administration

Image Analysis

Acquire Pre-Contrast
T1-weighted Images

Acquire Other Sequences
(e.g., T2-w, FLAIR, DWI)

Administer Gadoquatrane
(0.04 mmol/kg IV)

Proceed to
contrast injection

Acquire Post-Contrast
T1-weighted Images

Begin post-contrast
scans immediately

Optional: Dynamic
Contrast-Enhanced (DCE) MRI

Qualitative & Quantitative
Image Analysis

Click to download full resolution via product page

Caption: Experimental workflow for Gadoquatrane-enhanced MRI.

Signaling Pathway and Logical Relationships
The following diagram illustrates the logical relationship between the properties of

Gadoquatrane and its clinical application.
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Molecular Properties Consequences

Clinical Application
Tetrameric, Macrocyclic

Structure

High Molar
Relaxivity

High Thermodynamic and
Kinetic Stability

Efficient T1 Shortening

Potential for Reduced
Gadolinium Retention

Lower Administered Dose
(0.04 mmol/kg)

High-Quality
Contrast Enhancement

Click to download full resolution via product page

Caption: Logical flow from molecular properties to clinical application of Gadoquatrane.

Conclusion
Gadoquatrane represents a significant advancement in contrast-enhanced MRI, offering the

potential for high-quality imaging at a substantially reduced gadolinium dose. The protocols and

information provided herein are intended to serve as a guide for researchers and clinicians in

the application of this novel contrast agent. Further optimization of imaging parameters is

encouraged to fully leverage the unique properties of Gadoquatrane for specific research and

diagnostic needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Gadoquatrane-
Enhanced Magnetic Resonance Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12659558#image-acquisition-parameters-for-
gadoquatrane-enhanced-mri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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